Cas no 916336-47-5 (Borane, tris[2,4,6-tris(trifluoromethyl)phenyl]-)

Borane, tris[2,4,6-tris(trifluoromethyl)phenyl]- structure
916336-47-5 structure
Product Name:Borane, tris[2,4,6-tris(trifluoromethyl)phenyl]-
CAS No:916336-47-5
MF:C27H6BF27
MW:854.104442119598
CID:786863
PubChem ID:71428746
Update Time:2025-04-19

Borane, tris[2,4,6-tris(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Borane, tris[2,4,6-tris(trifluoromethyl)phenyl]-
    • tris[2,4,6-tris(trifluoromethyl)phenyl]borane
    • tris[2,4,6-tris(trifluoromethyl)phenyl] borane
    • DTXSID10847463
    • ZSOIGXOJCZHDIT-UHFFFAOYSA-N
    • 916336-47-5
    • Inchi: 1S/C27H6BF27/c29-19(30,31)7-1-10(22(38,39)40)16(11(2-7)23(41,42)43)28(17-12(24(44,45)46)3-8(20(32,33)34)4-13(17)25(47,48)49)18-14(26(50,51)52)5-9(21(35,36)37)6-15(18)27(53,54)55/h1-6H
    • InChI Key: ZSOIGXOJCZHDIT-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1B(C1C(C(F)(F)F)=CC(C(F)(F)F)=CC=1C(F)(F)F)C1C(C(F)(F)F)=CC(C(F)(F)F)=CC=1C(F)(F)F)(F)F

Computed Properties

  • Exact Mass: 854.0131407g/mol
  • Monoisotopic Mass: 854.0131407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 27
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 3
  • Complexity: 1060
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited